![molecular formula C12H26Cl2N2 B1398373 1-(2-(Piperidin-4-yl)ethyl)piperidine dihydrochloride CAS No. 105903-66-0](/img/structure/B1398373.png)
1-(2-(Piperidin-4-yl)ethyl)piperidine dihydrochloride
Overview
Description
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . In the last several years, a lot of reviews concerning specific methods of pipiridine synthesis were published .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .Chemical Reactions Analysis
Structure–activity relationship studies indicated that the ether linkage between quinoline and piperidine is crucial to the inhibitory effect .Physical and Chemical Properties Analysis
The molecular formula of piperidine is (CH2)5NH . It consists of a six-membered ring that further comprises five methylene groups (-CH2-) and one amine group (-NH-) .Scientific Research Applications
Overview of Piperidine Alkaloids in Medicinal Research
Piperidine alkaloids, found in Pinus and related genera, represent a significant component with medicinal importance. The piperidine group of alkaloids, initially identified in the genus Piper, offers a heterocyclic nucleus conducive to various therapeutic modifications. The expansive therapeutic applications of piperidine derivatives have sparked considerable interest in drug research, leading to the exploration of diverse clinical applications. Biological studies of piperidine metabolites, although limited, highlight their potential in creating therapeutic scaffolds with high efficacy. This review underscores the clinical potential of piperidine alkaloids across different medical fields, emphasizing the necessity for further exploration to fully exploit their therapeutic benefits (Singh et al., 2021).
Role in Chemical Synthesis
Piperidine's interaction with nitro groups in chemical synthesis has been extensively studied, highlighting its utility in producing various derivatives through nucleophilic aromatic substitution. The reaction between piperidine and trinitrobenzene, for example, results in dinitro-piperidinobenzene derivatives, underscoring the adaptability of piperidine in synthetic chemistry. Such reactions do not undergo base or acid catalysis, indicating a specific interaction pattern between piperidine and nitro compounds. This study not only provides insights into the mechanistic aspects of piperidine reactions but also reviews recent literature on nucleophilic aromatic substitution involving nitro groups, showcasing the versatility of piperidine in chemical synthesis (Pietra & Vitali, 1972).
Piperidine Derivatives in Drug Discovery
The role of piperidine derivatives in drug discovery, particularly as D2-like receptor ligands, exemplifies the scaffold's significance in neuropsychiatric disorder treatments. The specific pharmacophoric groups within piperidine derivatives, such as phenyl piperidines and piperazines, have been identified to enhance the potency and selectivity of binding affinity at D2-like receptors. This review highlights the contributions of piperidine's pharmacophoric groups to the development of antipsychotic agents, emphasizing the scaffold's versatility in generating compounds with targeted receptor affinity and specificity. The findings suggest that while the effects of arylalkyl moieties are unpredictable, the overall structure of piperidine derivatives plays a crucial role in their pharmacological profiles (Sikazwe et al., 2009).
Mechanism of Action
Target of Action
Piperidine derivatives have been found to play a significant role in the pharmaceutical industry, with their derivatives present in more than twenty classes of pharmaceuticals . For instance, a series of 2-amino-4-(1-piperidine) pyridine derivatives were designed as inhibitors for the anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) .
Mode of Action
Piperidine derivatives are known to interact with their targets in various ways, leading to different biological and pharmacological activities .
Biochemical Pathways
Piperidine derivatives are known to be involved in a wide range of biological activities .
Result of Action
Piperidine derivatives are known to have various pharmacological applications .
Safety and Hazards
Piperidine derivatives should be handled with care. Avoid breathing mist, gas or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .
Future Directions
Properties
IUPAC Name |
1-(2-piperidin-4-ylethyl)piperidine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24N2.2ClH/c1-2-9-14(10-3-1)11-6-12-4-7-13-8-5-12;;/h12-13H,1-11H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXCDSHVXOZHKHQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CCC2CCNCC2.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H26Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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